Cas no 32555-74-1 ((4-[2-(1,3-benzodioxol-5-yl)ethenyl]pyridine ))

• Product Name: (4-[2-(1,3-benzodioxol-5-yl)ethenyl]pyridine )
• CAS No: 32555-74-1
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 917029
• PubChem ID: 792507
• Update Time: 2025-04-19

(4-[2-(1,3-benzodioxol-5-yl)ethenyl]pyridine ) Chemical and Physical Properties

Names and Identifiers

• (4-[2-(1,3-benzodioxol-5-yl)ethenyl]pyridine )
• 4-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]pyridine
• (E)-4-[2-(1,3-benzodioxol-5-yl)-1-ethenyl]pyridine
• 4-(2-Benzo[1,3]dioxol-5-yl-vinyl)-pyridin
• 4-(2-benzo[1,3]dioxol-5-yl-vinyl)-pyridine
• 4-(3',4'-Methylendioxystyryl)-pyridin
• 4-(trans-2-benzo[1,3]dioxol-5-yl-vinyl)-pyridine
• AC1LGCJZ
• Ambcb5224427
• NSC351697
• Oprea1_002865
• SCHEMBL21497858
• NSC-351697
• AKOS000545969
• CHEMBL4177370
• 32555-74-1

• Inchi： 1S/C14H11NO2/c1(11-5-7-15-8-6-11)2-12-3-4-13-14(9-12)17-10-16-13/h1-9H,10H2/b2-1+
• InChI Key： YOBLRHFAUWAOPW-OWOJBTEDSA-N
• SMILES： O1COC2C=CC(/C=C/C3C=CN=CC=3)=CC1=2

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35
• LogP: 2.98070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles